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Compound of Interest

Compound Name: Bromoacetamido-PEG8-Boc

Cat. No.: B606380 Get Quote

For researchers, scientists, and drug development professionals, Bromoacetamido-PEG8-
Boc is a key bifunctional linker used in the synthesis of Proteolysis Targeting Chimeras

(PROTACs). This molecule facilitates the covalent linkage of a target protein ligand and an E3

ubiquitin ligase ligand, hijacking the cell's natural protein degradation machinery to eliminate

specific proteins of interest. This guide provides a detailed overview of its properties,

applications, and relevant experimental considerations.

Core Properties and Specifications
Bromoacetamido-PEG8-Boc is a polyethylene glycol (PEG)-based linker featuring a

bromoacetamide group at one end and a Boc-protected amine at the other. The eight-unit PEG

chain enhances solubility and provides spatial separation between the two ligands in the final

PROTAC molecule.
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Property Value Source

Molecular Formula C25H48BrNO11 [1]

Molecular Weight 618.55 g/mol [1]

CAS Number 2055041-16-0 [1]

Appearance Varies; may be a solid or liquid [2]

Purity Typically >95% or >98% [3][4]

Solubility Soluble in DMSO [2]

Storage and Handling
Proper storage is crucial to maintain the integrity of Bromoacetamido-PEG8-Boc. For long-

term storage (months to years), it is recommended to store the compound in its pure form at

-20°C. For short-term storage (days to weeks), 0-4°C is acceptable. If dissolved in a solvent

such as DMSO, stock solutions should be stored at -80°C for up to six months or -20°C for up

to one month to prevent degradation.[2]

Application in PROTAC Synthesis
The primary application of Bromoacetamido-PEG8-Boc is as a linker in the construction of

PROTACs.[1][5][6] PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin

ligase to a target protein, leading to the ubiquitination and subsequent degradation of the target

protein by the proteasome.[1] The bromoacetamide group provides a reactive handle for

conjugation to a nucleophile, such as a thiol group on a cysteine residue, while the Boc-

protected amine allows for subsequent deprotection and linkage to another molecule.
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Reactants

Synthesis Steps

Final Product

Bromoacetamido-PEG8-Boc

Step 1: Conjugation
(Bromoacetamide reaction)

Target Protein Ligand
(with nucleophile, e.g., -SH)

E3 Ligase Ligand
(with electrophile or activatable group)

Step 3: Final Conjugation

Step 2: Deprotection
(Boc removal)

Functional PROTAC Molecule
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Step 1: First Conjugation

Step 2: Boc Deprotection

Step 3: Second Conjugation

Bromoacetamido-PEG8-Boc +
Thiol-containing Ligand 1

Reaction in Aprotic Solvent
with Base (e.g., DIPEA)

Purification (e.g., HPLC)

Boc-Protected Intermediate

Treatment with Acid
(e.g., TFA in DCM)

Solvent Evaporation

Amine-Intermediate

Amine-Intermediate +
Carboxylic Acid Ligand 2

Peptide Coupling Reaction
(e.g., HATU, DIPEA)

Final Purification (HPLC)

Final PROTAC Molecule
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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